Cas no 1628184-67-7 (1-(Trifluoromethyl)cyclopropane-1-carboxamide)

• Product Name: 1-(Trifluoromethyl)cyclopropane-1-carboxamide
• CAS No: 1628184-67-7
• MF: C₅H₆F₃NO
• MW: 153.1024518013
• MDL: MFCD29918537
• CID: 4609745
• PubChem ID: 57475858
• Update Time: 2025-06-22

1-(Trifluoromethyl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(trifluoromethyl)cyclopropane-1-carboxamide
• 1-(trifluoromethyl)cyclopropanecarboxamide
• Cyclopropanecarboxamide, 1-(trifluoromethyl)-
• P15893
• 1-Trifluoromethyl-cyclopropanecarboxylic acid amide
• DB-132195
• SY099296
• MFCD29918537
• CS-0052785
• AS-52940
• AKOS030238744
• SCHEMBL1515542
• 1628184-67-7
• PB40966
• 1-(Trifluoromethyl)cyclopropane-1-carboxamide

• MDL： MFCD29918537
• Inchi： 1S/C5H6F3NO/c6-5(7,8)4(1-2-4)3(9)10/h1-2H2,(H2,9,10)
• InChI Key： IRUVVVCBXQYUCN-UHFFFAOYSA-N
• SMILES： FC(C1(C(N)=O)CC1)(F)F

Computed Properties

• Exact Mass: 153.04014830 g/mol
• Monoisotopic Mass: 153.04014830 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 153.10
• XLogP3: 0.5
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives

Additional information on 1-(Trifluoromethyl)cyclopropane-1-carboxamide

The Role of 1-(Trifluoromethyl)cyclopropane-1-carboxamide (CAS No. 1628184-67-7) in Modern Chemical and Pharmaceutical Research

1-(Trifluoromethyl)cyclopropane-1-carboxamide, a synthetic organic compound with the CAS registry number CAS No. 1628184-67-7, has emerged as a critical molecule in contemporary chemical biology and drug discovery efforts. This compound, characterized by its unique structural features—a cyclopropane ring substituted with a trifluoromethyl group and an amide functional group—exhibits intriguing physicochemical properties that make it particularly valuable for designing bioactive molecules. Recent advancements in computational chemistry and medicinal chemistry have highlighted its potential as a scaffold for modulating protein-ligand interactions, a key consideration in the development of next-generation therapeutics.

In terms of chemical structure, the trifluoromethyl group (-CF₃) attached to the cyclopropane ring imparts significant electron-withdrawing effects, enhancing the molecule’s lipophilicity and metabolic stability. These properties are advantageous for improving drug-like characteristics such as membrane permeability and resistance to enzymatic degradation. The cyclopropane moiety (cyclopropane ring) contributes rigidity to the molecule, which can be exploited to optimize conformational constraints critical for binding specificity to target proteins. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that substituting linear alkyl groups with cyclopropylcarbamates significantly increases binding affinity to G-protein coupled receptors (GPCRs), a class of targets implicated in numerous diseases including cardiovascular disorders and neurological conditions.

Synthetic approaches to this compound have evolved with the advent of environmentally benign methodologies. Traditional Friedel-Crafts acylation methods often required harsh reaction conditions, but recent research has focused on palladium-catalyzed cross-coupling strategies that minimize waste production. For instance, a 2023 report from Angewandte Chemie detailed a scalable synthesis using a palladium(II) acetate catalyst under mild conditions, achieving yields exceeding 90% while avoiding toxic solvents such as dichloromethane. The use of microwave-assisted techniques further reduced reaction times by nearly 50%, aligning with current trends toward sustainable chemistry practices.

In pharmaceutical applications, this compound serves as an intermediate in the synthesis of potent kinase inhibitors—a major area of oncology research. Its trifluoromethyl group facilitates the formation of hydrogen bonds with protein targets, while the cyclopropane ring provides steric hindrance necessary for selectivity against off-target interactions. A notable example is its role in developing ATP competitive inhibitors targeting mutant forms of BRAF kinases associated with melanoma progression. Preclinical studies conducted at Stanford University (published late 2023) revealed that derivatives incorporating this scaffold exhibited IC₅₀ values as low as 0.5 nM against V600E BRAF mutants without significant cytotoxicity to normal cells.

Beyond oncology, this compound has shown promise in neuroprotective applications due to its ability to cross the blood-brain barrier efficiently. Computational docking studies using Schrödinger’s Glide module demonstrated favorable interactions with α₇ nicotinic acetylcholine receptors (nAChRs)—targets linked to Alzheimer’s disease progression—when compared to conventional ligands lacking fluorinated substituents. Experimental validation via electrophysiological assays confirmed enhanced agonist activity at these receptors, suggesting potential utility in treating cognitive deficits associated with neurodegenerative disorders.

In metabolic studies conducted at MIT’s Koch Institute (early 2024), this compound displayed remarkable stability under simulated physiological conditions, retaining over 95% integrity after 48 hours incubation with human liver microsomes at standard concentrations (5 μM). This stability profile is attributed to both electronic effects from the trifluoromethyl group and steric protection offered by the cyclopropyl core, which hinder cytochrome P450-mediated oxidation pathways typically responsible for phase I metabolism.

The amide functional group (-CONH₂) plays a dual role: it serves as an anchor point for bioisosteric substitutions during lead optimization while also contributing hydrogen-bonding capacity essential for enzyme inhibition mechanisms. Researchers at Pfizer recently reported successful conjugation of this scaffold with peptide sequences targeting epigenetic modifiers such as histone deacetylases (HDACs), achieving improved pharmacokinetic profiles compared to earlier HDAC inhibitor candidates lacking fluorinated moieties.

In materials science applications, this compound’s rigid structure makes it an ideal candidate for constructing molecular frameworks used in drug delivery systems. Self-assembled nanostructures formed from derivatives containing this core exhibited pH-responsive properties under simulated tumor microenvironment conditions—a critical feature for targeted drug release mechanisms—as documented in Advanced Materials’ July 2023 issue.

Safety assessments performed by multiple independent labs confirm minimal acute toxicity profiles when administered orally or intravenously up to therapeutic dose ranges (≤5 mg/kg). Toxicokinetic studies using LC/MS-based metabolomics identified only minor metabolic pathways producing non-toxic fluorinated byproducts detectable at less than 5% concentration post-metabolism—a stark contrast to earlier generations of fluorinated compounds prone to bioaccumulation issues.

Critical evaluation through X-ray crystallography revealed unexpected conformational preferences under aqueous conditions: despite theoretical predictions favoring planar configurations around the amide bond, experimental data showed partial twisting due to cyclopropyl ring strain effects—a finding validated through DFT calculations using Gaussian 22 software package that may explain observed selectivity profiles against certain enzyme isoforms.

This compound’s unique combination of physicochemical properties positions it strategically within combinatorial chemistry platforms used for high-throughput screening campaigns targeting undruggable proteins such as RAS family members. A collaborative project between Merck KGaA and Harvard Medical School leveraged its structural rigidity to design allosteric modulators capable of disrupting oncogenic signaling pathways previously considered inaccessible through conventional small molecule approaches.

In enzyme inhibition studies published in Nature Chemical Biology (October 2023), derivatives incorporating this scaffold demonstrated reversible inhibition mechanisms against serine proteases such as thrombin—a key anticoagulant target—with dissociation constants measured at sub-nanomolar levels under physiological pH ranges (7–7.4). Fluorescence polarization assays further indicated rapid dissociation kinetics essential for maintaining hemostatic balance during therapeutic administration.

Bioavailability optimization experiments using intestinal epithelial cell cultures showed oral absorption rates exceeding 85% when formulated into lipid-based delivery systems—a marked improvement over prior carboxamide analogs lacking fluorinated substituents—which typically achieved absorption efficiencies below 5%. This breakthrough was attributed to both increased lipophilicity from -CF₃ substitution and reduced efflux transporter interactions mediated by cyclopropyl structural features.

In photophysical applications unrelated yet complementary to biomedical uses, researchers at ETH Zurich discovered that when integrated into conjugated polymer backbones via click chemistry modifications, this compound enhances light-harvesting efficiency by upregulating charge carrier mobility—critical parameters for next-generation organic solar cell technologies—as reported in Chemistry-A European Journal late last year.

Mechanistic investigations using cryo-electron microscopy revealed novel binding modes within kinase active sites where the trifluoromethyl group occupies hydrophobic pockets previously inaccessible due to bulkier substituents on traditional scaffolds like benzimidazoles or pyridines commonly used in kinase inhibitor design paradigms established over two decades ago.

Stereochemical analysis through NMR spectroscopy uncovered unexpected diastereomer formation during asymmetric synthesis attempts mediated by chiral Brønsted acid catalysts—a phenomenon attributed to steric interactions between -CF₃ substituent and chiral auxiliaries—which has led chemists like Dr. Sarah Kim at Seoul National University’s Institute of Chemical Processes Innovation (SCII) team towards developing novel chiral ligand systems specifically tailored for strained carbocyclic cores like cyclopropylamines.

Toxicological data from chronic exposure models involving zebrafish embryos indicated no observable teratogenic effects even after prolonged exposure durations (up to 96 hours), which is particularly significant given fluorinated compounds’ historical challenges related developmental toxicity concerns highlighted during FDA review processes since early 90s regulatory reforms.

Critical pharmacokinetic parameters were elucidated through mass spectrometry-based analysis showing plasma half-life extension from approximately two hours observed in non-fluorinated analogs up-to seven hours when -CF₃ substitution was introduced—a direct result from reduced renal clearance rates caused by increased molecular weight without compromising desired biological activities according WHO guidelines on rational drug design principles established between years 2005–present era advancements.

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